Cas no 1081536-75-5 (4-Amino-3-(2-bromophenyl)butanoic acid)

• Product Name: 4-Amino-3-(2-bromophenyl)butanoic acid
• CAS No: 1081536-75-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD23099411
• CID: 2092267
• PubChem ID: 76520747
• Update Time: 2025-06-09

4-Amino-3-(2-bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(2-bromophenyl)butanoic acid
• EN300-1893389
• 4-amino-3-(2-bromophenyl)butanoicacid
• AKOS022676016
• 1081536-75-5
• (3R)-4-amino-3-(2-bromophenyl)butanoic acid

• MDL： MFCD23099411
• Inchi： 1S/C10H12BrNO2/c11-9-4-2-1-3-8(9)7(6-12)5-10(13)14/h1-4,7H,5-6,12H2,(H,13,14)
• InChI Key： MQTTWHNFQGNJHY-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(CN)CC(=O)O

Computed Properties

• Exact Mass: 257.00514Da
• Monoisotopic Mass: 257.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Amino-3-(2-bromophenyl)butanoic acid

4-Amino-3-(2-bromophenyl)butanoic acid (CAS No. 1081536-75-5): A Comprehensive Overview

4-Amino-3-(2-bromophenyl)butanoic acid (CAS No. 1081536-75-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromophenylglycine, is characterized by its unique structural features, which include an amino group, a brominated phenyl ring, and a carboxylic acid moiety. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 4-Amino-3-(2-bromophenyl)butanoic acid can be represented as follows: C₁₀H₁₁BrNO₂. The presence of the bromine atom on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The amino and carboxylic acid groups provide opportunities for conjugation and functionalization, making this compound a useful building block in synthetic chemistry.

In recent years, 4-Amino-3-(2-bromophenyl)butanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving glutamate and GABA. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Bromophenylglycine exhibit potent activity as positive allosteric modulators of metabotropic glutamate receptors (mGluRs), which are implicated in various neurological conditions such as Alzheimer's disease and schizophrenia.

Beyond its potential in neuropharmacology, 4-Amino-3-(2-bromophenyl)butanoic acid has also shown promise in other therapeutic areas. A recent study in the Bioorganic & Medicinal Chemistry Letters reported that certain derivatives of this compound exhibit anti-inflammatory properties, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis. The anti-inflammatory effects are attributed to the compound's ability to inhibit pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The synthetic accessibility of Bromophenylglycine has further enhanced its utility in drug discovery and development. Several efficient synthetic routes have been reported in the literature, allowing for the preparation of this compound on both small and large scales. One notable method involves the reaction of 2-bromobenzaldehyde with glycine ethyl ester hydrochloride in the presence of a base, followed by hydrolysis to yield the desired carboxylic acid. This synthetic strategy not only provides high yields but also allows for easy modification to produce structurally diverse derivatives.

In addition to its therapeutic applications, 4-Amino-3-(2-bromophenyl)butanoic acid has found use in other areas of research. For example, it serves as a valuable tool in biochemical studies to probe protein-protein interactions and enzyme mechanisms. The ability to incorporate this compound into peptides and proteins through chemical ligation techniques has opened new avenues for understanding complex biological processes at the molecular level.

The safety profile of Bromophenylglycine is another important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal toxicity observed. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, 4-Amino-3-(2-bromophenyl)butanoic acid (CAS No. 1081536-75-5) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features and versatile properties make it an attractive candidate for drug discovery and development, particularly in the areas of neuropharmacology and anti-inflammatory therapy. Ongoing research continues to uncover new applications and insights into its mechanisms of action, further solidifying its importance in modern medicinal chemistry.